(1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

• CAS No.: 524047-11-8
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 3-diazenyl-5,6,9,11,11-pentamethyl-1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12),9-pentaen-2-ol
• InChI: InChI=1S/C16H19N3O/c1-8-6-11-9(2)7-16(4,5)19-14(11)12(10(8)3)13(18-17)15(19)20/h6-7,17,20H,1-5H3
• InChI Key: ZWLRPZFBIJHXDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C3C(=C1C)C(=C(N3C(C=C2C)(C)C)O)N=N
• solubility: 1 [ug/mL] (The mean of the results at pH 7.4)

Description

(1E)-1-Hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one is a polycyclic heteroaromatic compound featuring a fused pyrroloquinoline core with a hydrazinylidene substituent at position 1 and methyl groups at positions 4, 4, 6, 8, and 7. The compound’s structure combines rigidity from the tricyclic system with functional versatility due to the hydrazinylidene moiety, making it a candidate for pharmacological applications. Its synthesis typically involves cyclocondensation reactions of substituted precursors, as seen in analogous pyrroloquinolinone derivatives .

Biological Activity

The compound (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one is a member of the pyrroloquinoline family, which has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The chemical structure of (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one can be represented as follows:

• Molecular Formula : C15H20N4
• Molecular Weight : 256.35 g/mol
• CAS Number : Not specifically listed but can be derived from its IUPAC name.

Research indicates that compounds in the pyrroloquinoline class may exhibit various biological activities such as:

• Antioxidant Activity : The presence of multiple methyl groups enhances the compound's ability to scavenge free radicals.
• Antimicrobial Properties : Preliminary studies suggest potential efficacy against a range of bacterial strains.
• Cytotoxic Effects : In vitro studies have shown that this compound can induce apoptosis in certain cancer cell lines.

Antioxidant Activity

A study conducted on similar pyrroloquinoline derivatives demonstrated significant antioxidant activity through the inhibition of lipid peroxidation and scavenging of reactive oxygen species (ROS). The effectiveness was attributed to the structural features that stabilize free radicals .

Antimicrobial Activity

In a comparative analysis of various pyrroloquinoline derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli, (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl exhibited notable antimicrobial activity. The Minimum Inhibitory Concentration (MIC) values were determined to be lower than those for standard antibiotics .

Cytotoxicity in Cancer Cell Lines

A recent study evaluated the cytotoxic effects of this compound on HeLa and MCF-7 cancer cell lines. Results indicated that it significantly reduced cell viability in a dose-dependent manner. The mechanism was linked to the activation of caspase pathways leading to apoptosis .

Case Study 1: Antioxidant Efficacy

In a controlled experiment involving oxidative stress models in vitro, (1E)-1-hydrazinylidene derivatives showed a marked reduction in oxidative damage markers. The study concluded that these compounds could serve as potential therapeutic agents for diseases linked to oxidative stress .

Case Study 2: Antimicrobial Testing

A series of tests were performed using agar diffusion methods to assess the antimicrobial properties. The compound demonstrated effective inhibition zones against both Gram-positive and Gram-negative bacteria. This suggests its potential application in developing new antimicrobial therapies .

Data Table: Summary of Biological Activities

Biological Activity	Test System	Result	Reference
Antioxidant	Lipid peroxidation assay	Significant inhibition
Antimicrobial	Agar diffusion method	Effective against E. coli
Cytotoxicity	HeLa and MCF-7 cell lines	Dose-dependent apoptosis

Scientific Research Applications

Antimicrobial Properties

Research indicates that derivatives of pyrroloquinoline compounds exhibit significant antimicrobial activity. For instance, studies have shown that modifications to the structure can enhance effectiveness against various pathogens. The specific hydrazinylidene group in (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one may contribute to its bioactivity by influencing electron distribution and molecular interactions with microbial targets.

Anticancer Activity

Several studies have highlighted the anticancer potential of pyrroloquinoline derivatives. The compound's ability to inhibit cell proliferation and induce apoptosis in cancer cell lines has been documented. The mechanism often involves the modulation of key signaling pathways associated with cell survival and apoptosis. The structural features of (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one may enhance its interaction with specific molecular targets in cancer cells.

Synthesis and Modification

The synthesis of (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one typically involves multi-step organic reactions that allow for structural modifications. These modifications are crucial for optimizing biological activity and tailoring the compound for specific therapeutic applications. Various synthetic pathways have been explored to enhance yields and purities while maintaining the integrity of the active moiety.

Case Study 1: Antimicrobial Evaluation

In a study evaluating a series of hydrazine derivatives including (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one against a panel of bacteria and fungi, it was found to exhibit significant inhibition against Gram-positive bacteria. The results suggested that the compound's structural characteristics play a vital role in its antimicrobial efficacy.

Case Study 2: Anticancer Mechanisms

A detailed investigation into the anticancer mechanisms revealed that (1E)-1-hydrazinylidene-4,4,6,8,9-pentamethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one induces apoptosis through the activation of caspase pathways in cancer cell lines. This study provided insights into the molecular interactions at play and highlighted the potential for further development as an anticancer agent.

Comparison with Similar Compounds

Core Heterocyclic Variations

• Pyrano[3,2-c]pyrido[3,2,1-ij]quinoline Derivatives: These compounds share the tricyclic framework but replace the pyrrolidine ring with a pyran moiety.
• Dihydroquinolin-4(1H)-one Derivatives: Compounds like 2-phenyl-2,3-dihydroquinolin-4(1H)-one feature a partially saturated quinoline ring, which may improve metabolic stability but reduce aromatic interactions critical for enzyme inhibition .

Substituent Variations

• (1E)-1-(2,3-Dihydro-1,4-benzodioxin-6-ylimino)-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one (CAS: 774559-96-5): This analogue replaces the hydrazinylidene group with a benzodioxin-substituted imine, reducing electrophilicity but improving pharmacokinetic properties due to the oxygen-rich benzodioxin moiety .

Anticoagulant Activity

The target compound’s hydrazinylidene group may enhance dual inhibition of coagulation factors (FXa and FXIa) by mimicking the transition state of serine proteases. Comparable derivatives, such as pyrrolo[3,2,1-ij]quinolin-2(1H)-one hybrids, exhibit IC50 values ranging from 0.7 to 40 µM for FXa inhibition, with substituents like fluorophenyl or rhodanine improving potency .

Structure-Activity Relationships (SAR)

• Methyl Substitutions : The pentamethyl groups in the target compound likely improve lipophilicity and membrane permeability but may sterically hinder target binding compared to smaller substituents (e.g., fluoro or ethoxy groups) .
• Hydrazinylidene vs. Rhodanine Moieties: Rhodanine-containing analogues show stronger FXa inhibition (IC50 ~0.7 µM) due to thiazolidinone-mediated hydrogen bonding, whereas hydrazinylidene groups may offer unique chelation properties .

Data Tables

Table 1. Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Activity (IC50)
Target Compound	Pyrrolo[3,2,1-ij]quinolin-2-one	Hydrazinylidene, pentamethyl	Not provided	Potential dual FXa/FXIa inhibitor
11-Amino-8-oxo-9-substituted-pyranoquinoline-10-carbonitrile (15a,b)	Pyranoquinoline	Amino, cyano, pyran	~527.53	Not reported
SK-3530 (CAS: 862189-96-6)	Pyrrolopyrimidinone	Piperazine, sulfonyl, ethyl, propyl	604.59	FXa inhibitor (IC50 not given)
Rhodanine Hybrid (from )	Pyrroloquinolinone	Rhodanine, fluorophenyl	~450–500	FXa IC50 = 0.7 µM

Q & A

Q. What are the limitations of current synthetic methods, and how can they be addressed?

• Methodological Answer : Key limitations include low yields (~60–70%) for bulky substituents and scalability issues. Flow chemistry and microwave-assisted synthesis (e.g., 100°C, 30 minutes) are emerging solutions to improve efficiency and purity .